2-acetyl-5'-bromo-1'-(3-methylbutyl)-2,3,4,9-tetrahydrospiro[beta-carboline-1,3'-indol]-2'(1'H)-one

• Molecular Formula: C25H26BrN3O2
• Molecular Weight: 480.4 g/mol
• IUPAC Name: 2-acetyl-5'-bromo-1'-(3-methylbutyl)spiro[4,9-dihydro-3H-pyrido[3,4-b]indole-1,3'-indole]-2'-one
• InChI: InChI=1S/C25H26BrN3O2/c1-15(2)10-12-28-22-9-8-17(26)14-20(22)25(24(28)31)23-19(11-13-29(25)16(3)30)18-6-4-5-7-21(18)27-23/h4-9,14-15,27H,10-13H2,1-3H3
• InChI Key: BPYWOABFYOEPBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(C=C(C=C2)Br)C3(C1=O)C4=C(CCN3C(=O)C)C5=CC=CC=C5N4

Description

This spirocyclic β-carboline derivative features a complex architecture comprising a β-carboline moiety fused with an indole ring system via a spiro junction at position 1 (Figure 1). Key substituents include:

• A 3-methylbutyl chain at the 1'-position, contributing to lipophilicity and influencing membrane permeability.
• A 2-acetyl group on the β-carboline core, which may modulate electronic properties and metabolic stability.

Comparison with Similar Compounds

1′-Allyl-5′-Bromo-6-Methoxy-Spiro[β-Carboline-1,3′-Indol]-2′(1′H)-one (CAS 919749-40-9)

Key Differences :

• Substituents : Replaces the 3-methylbutyl group with an allyl chain and introduces a 6-methoxy group on the β-carboline core.
• Methoxy groups enhance electron-donating effects, which may shift receptor affinity profiles .

1-Acetyl-5-Bromo-1,2-Dihydro-3H-Indol-3-One (CAS 106698-07-1)

Key Differences :

• Core Structure : Lacks the spiro β-carboline-indole framework, featuring a simpler acetylated dihydroindolone.
• Impact :
  • Absence of conformational restraint from the spiro system may reduce selectivity in biological targets.
  • The acetyl group at position 1 (vs. position 2 in the target compound) alters electronic distribution and metabolic pathways .

2-(1-(5H-[1,2,4]Triazino[5,6-b]Indol-3-yl)-3-(4-Bromophenyl)-1H-Pyrazol-5-yl)-6,6-Dimethylindolone

Key Differences :

• Core Structure: Replaces the β-carboline with a triazinoindole-pyrazole hybrid.
• The triazinoindole system may confer distinct solubility and pharmacokinetic properties .

Data Table: Comparative Analysis

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	Key Features
Target Compound	Spiro β-carboline-indole	5'-Br, 1'-(3-methylbutyl), 2-acetyl	~443.3 (estimated)	Conformational rigidity; high lipophilicity
1′-Allyl-5′-Br-6-OMe Analog	Spiro β-carboline-indole	5'-Br, 1'-allyl, 6-OMe	~421.2	Enhanced electron donation; reduced steric hindrance
1-Acetyl-5-Br-Dihydroindolone	Dihydroindolone	5-Br, 1-acetyl	254.08	Simpler structure; flexible backbone
Triazinoindole-Pyrazole Hybrid	Triazinoindole-pyrazole	4-Bromophenyl, triazino group	~502.4	Extended π-system; potential for multi-target interactions

Hypothesized Pharmacological Implications

• Target Compound vs. 1′-Allyl-5′-Br-6-OMe Analog : The 3-methylbutyl group may improve blood-brain barrier penetration relative to the allyl chain, while the absence of methoxy could reduce off-target serotonin receptor binding .
• Target Compound vs. 1-Acetyl-5-Br-Dihydroindolone : The spiro β-carboline framework likely enhances selectivity for enzymatic targets (e.g., MAO-A) over the simpler dihydroindolone, which may exhibit broader but weaker interactions .
• Target Compound vs. Triazinoindole-Pyrazole Hybrid: The bromo substitution pattern (5'- vs. 4-bromophenyl) suggests divergent binding modes, with the former favoring halogen bonding in hydrophobic pockets .